Cas no 76354-44-4 (Cyclopropane, 1,1-bis(trifluoromethyl)-)

• Product Name: Cyclopropane, 1,1-bis(trifluoromethyl)-
• CAS No: 76354-44-4
• MF: C₅H₄F₆
• MW: 178.075682640076
• CID: 1779745
• PubChem ID: 12616102
• Update Time: 2025-06-22

Cyclopropane, 1,1-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1,1-bis(trifluoromethyl)-
• KRAPPQJTUDJLDN-UHFFFAOYSA-N
• SCHEMBL3459460
• 76354-44-4
• 1,1-Bis(trifluoromethyl)cyclopropane
• 1,1-Bis(trifluoromethyl)-cyclopropane

• Inchi： 1S/C5H4F6/c6-4(7,8)3(1-2-3)5(9,10)11/h1-2H2
• InChI Key： KRAPPQJTUDJLDN-UHFFFAOYSA-N
• SMILES： FC(C1(C(F)(F)F)CC1)(F)F

Computed Properties

• Exact Mass: 178.02171910g/mol
• Monoisotopic Mass: 178.02171910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Additional information on Cyclopropane, 1,1-bis(trifluoromethyl)-

1,1-Bis(trifluoromethyl)cyclopropane (CAS No. 76354-44-4): A Comprehensive Overview

1,1-Bis(trifluoromethyl)cyclopropane, also known by its CAS registry number 76354-44-4, is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its cyclopropane ring structure, which is substituted with two trifluoromethyl groups at the 1-position. The presence of these highly electronegative trifluoromethyl groups imparts distinctive electronic and steric properties to the molecule, making it a subject of interest for both theoretical and applied research.

The synthesis of 1,1-bis(trifluoromethyl)cyclopropane involves advanced organic chemistry techniques, often leveraging transition metal catalysts to facilitate the formation of the strained cyclopropane ring. Recent studies have focused on optimizing these synthesis methods to enhance yield and purity, which are critical for applications in various industries. The compound's stability under different conditions has also been a topic of extensive research, particularly in relation to its potential use in high-performance materials.

In terms of physical properties, 1,1-bis(trifluoromethyl)cyclopropane exhibits a high melting point and boiling point compared to other cyclopropane derivatives. This is attributed to the strong electron-withdrawing effects of the trifluoromethyl groups, which increase molecular polarity and intermolecular forces. Additionally, the compound demonstrates excellent thermal stability, making it suitable for applications in high-temperature environments.

The electronic structure of 1,1-bis(trifluoromethyl)cyclopropane has been studied using computational chemistry methods such as density functional theory (DFT). These studies have revealed that the molecule possesses unique electronic characteristics due to the conjugation between the cyclopropane ring and the trifluoromethyl substituents. Such properties make it a promising candidate for use in organic electronics and optoelectronic devices.

Recent advancements in materials science have highlighted the potential of 1,1-bis(trifluoromethyl)cyclopropane as a building block for constructing advanced polymers and composites. Its ability to form stable covalent bonds with other functional groups enables the creation of materials with tailored mechanical and electrical properties. For instance, researchers have explored its use in developing high-strength adhesives and lightweight structural materials for aerospace applications.

In the context of environmental applications, 1,1-bis(trifluoromethyl)cyclopropane has shown promise as a component in biodegradable plastics. Its fluorinated structure contributes to enhanced degradation rates under specific environmental conditions, offering a sustainable alternative to traditional plastics that persist in the environment for extended periods.

The toxicity profile of 1,1-bis(trifluoromethyl)cyclopropane has also been evaluated in recent studies. Findings indicate that while the compound exhibits low acute toxicity, long-term exposure effects require further investigation. Regulatory agencies are currently assessing its safety profile to determine appropriate handling guidelines and industrial standards.

In conclusion, 1,1-bis(trifluoromethyl)cyclopropane (CAS No. 76354-44-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent research advancements underscore its potential as a key ingredient in next-generation materials and technologies.